Cas no 1798488-83-1 (N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide)

• Product Name: N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide
• CAS No: 1798488-83-1
• MF: C₁₇H₂₀FN₃O₃
• MW: 333.357407569885
• CID: 5346855
• Update Time: 2025-06-18

N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(3-fluoro-4-methylphenyl)-N2-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)oxalamide
• N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]oxamide
• N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide

• Inchi： 1S/C17H20FN3O3/c1-11-5-6-12(10-13(11)18)20-17(24)16(23)19-8-7-15(22)14-4-3-9-21(14)2/h3-6,9-10,15,22H,7-8H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key： UBCCNXNLZSRSKC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)NC(C(NCCC(C1=CC=CN1C)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 449
• XLogP3: 1.3
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide

Introduction to N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide (CAS No. 1798488-83-1)

N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1798488-83-1, belongs to a class of molecules that exhibit promising properties for further development in drug discovery and therapeutic applications.

The molecular structure of this compound is characterized by a benzene ring substituted with a fluoro group at the 3-position and a methyl group at the 4-position, which contributes to its distinct electronic and steric properties. Additionally, the presence of an ethanediamide moiety and a pyrrolidine ring further enhances its complexity and potential for interaction with biological targets. These structural elements make it an intriguing candidate for investigation in various pharmacological contexts.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The fluoro-substituted aromatic ring in N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide is particularly noteworthy, as fluorine atoms are known to influence metabolic stability and binding affinity. This feature has been leveraged in the design of many successful drugs, making it a valuable component in the development of new therapeutic agents.

The hydroxy group and the methyl-pyrrolidine side chain in this compound also contribute to its potential biological activity. The hydroxy group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Meanwhile, the pyrrolidine ring is a common motif in bioactive molecules, often found in drugs that target central nervous system disorders and other therapeutic areas. The combination of these structural features suggests that this compound may have multiple points of interaction with biological systems, potentially leading to enhanced efficacy or novel mechanisms of action.

Recent studies have begun to explore the pharmacological properties of similar compounds that incorporate fluoro-substituted aromatic rings and pyrrolidine moieties. For instance, researchers have demonstrated that certain derivatives of this class can exhibit inhibitory activity against specific enzymes involved in cancer cell proliferation. The ethanediamide moiety further contributes to the molecular framework by providing additional sites for interaction with biological targets, potentially enhancing binding affinity and selectivity.

The synthesis of N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoro group at the 3-position of the aromatic ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve this transformation with high precision, allowing for the efficient production of this compound.

Once synthesized, the compound is subjected to rigorous characterization using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure, confirming the identity and purity of the compound. Additionally, computational studies such as molecular dynamics simulations and quantum mechanical calculations are often employed to gain insights into its interactions with biological targets.

The potential applications of N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide are broad and span multiple therapeutic areas. In oncology, for example, compounds with similar structural features have shown promise as inhibitors of kinases and other enzymes involved in tumor growth. In inflammatory diseases, such molecules may act as modulators of cytokine production or inhibit pathways leading to inflammation. Furthermore, their potential role in neurological disorders cannot be overlooked, given the prevalence of aromatic rings and heterocyclic structures in drugs targeting central nervous system conditions.

As research continues to uncover new biological targets and mechanisms of disease, compounds like N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide will play an increasingly important role in drug discovery efforts. The combination of structural complexity and functional diversity makes it a valuable tool for investigating novel therapeutic strategies. Moreover, its unique properties may lead to the development of drugs with improved efficacy, reduced side effects, or novel mechanisms of action compared to existing treatments.

In conclusion, N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide (CAS No. 1798488-83-1) is a promising compound with significant potential in pharmaceutical research. Its intricate molecular structure, characterized by a fluoro-substituted aromatic ring, an ethanediamide moiety, and a pyrrolidine side chain, makes it an attractive candidate for further investigation into various therapeutic applications. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly contribute to the development of innovative treatments for a wide range of diseases.